Cas no 1038829-48-9 (3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1038829-48-9
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD13704196
• CID: 5069169
• PubChem ID: 4450430
• Update Time: 2025-08-02

3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid
• SBB081392
• 3-(4-ethoxy-3-methoxyphenyl)pyrazole-5-carboxylic acid

• MDL： MFCD13704196
• Inchi： 1S/C13H14N2O4/c1-3-19-11-5-4-8(6-12(11)18-2)9-7-10(13(16)17)15-14-9/h4-7H,3H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： SYYMQHFKXYIUMH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)C1C=C(C(=O)O)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 2
• Topological Polar Surface Area: 84.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 514.0±50.0 °C at 760 mmHg
• Flash Point: 264.6±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid

3-(4-Ethoxy-3-Methoxyphenyl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

In the realm of organic chemistry, 3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1038829-48-9) stands out as a compound of significant interest due to its unique structural properties and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound, characterized by its pyrazole ring fused with a carboxylic acid group and substituted with ethoxy and methoxy moieties, has garnered attention in recent years for its promising biological activities.

The synthesis of 3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The introduction of the ethoxy and methoxy groups onto the aromatic ring is achieved through nucleophilic aromatic substitution or Friedel-Crafts alkylation, depending on the specific conditions employed. Subsequent steps involve the formation of the pyrazole ring, which is often facilitated by cyclization reactions under acidic or basic conditions. The final step entails the introduction of the carboxylic acid group, which can be accomplished via oxidation or direct synthesis methods.

Recent studies have highlighted the potential of 3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid as a bioactive compound with applications in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways has made it a candidate for investigating its role in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural versatility of CAS No. 1038829-48-9 allows for further functionalization, enabling researchers to explore its potential as a scaffold for designing novel drugs. For example, substituting the ethoxy and methoxy groups with other electron-donating or withdrawing groups can significantly alter the compound's pharmacokinetic properties, making it suitable for targeting specific therapeutic areas.

In terms of pharmacokinetics, studies have shown that 3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid demonstrates moderate solubility in aqueous solutions, which is advantageous for oral administration. However, its bioavailability remains a subject of ongoing research, with efforts focused on improving its absorption and reducing first-pass metabolism.

From an environmental standpoint, the biodegradability and eco-toxicological profile of CAS No. 1038829-48-9 are critical considerations for its potential use in agrochemicals or other industrial applications. Preliminary studies indicate that it undergoes rapid degradation under aerobic conditions, suggesting minimal environmental persistence.

In conclusion, 3-(4-ethoxy-3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1038829-48-9) represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in understanding its biological activities and pharmacokinetic properties, positions it as a valuable tool in drug discovery and development.